Cas no 1481295-70-8 (4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride
• CAS No: 1481295-70-8
• MF: C₁₀H₂₁ClO₃S
• MW: 256.789941549301
• CID: 6515630
• PubChem ID: 66226200
• Update Time: 2025-10-12

4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride
• EN300-1144910
• AKOS015569828
• 1481295-70-8

• Inchi： 1S/C10H21ClO3S/c1-10(2,3)6-8-14-7-4-5-9-15(11,12)13/h4-9H2,1-3H3
• InChI Key： WYZIJQCOJABVOE-UHFFFAOYSA-N
• SMILES： ClS(CCCCOCCC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 256.0899934g/mol
• Monoisotopic Mass: 256.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride

4-(3,3-Dimethylbutoxy)butane-1-sulfonyl Chloride (CAS No. 1481295-70-8): A Comprehensive Overview

The chemical compound 4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride (CAS No. 1481295-70-8) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a 3,3-dimethylbutoxy group, makes it a valuable intermediate for constructing complex molecules. This article delves into its properties, synthesis, and relevance in modern chemistry, while addressing trending topics like green chemistry and AI-driven drug discovery.

In recent years, the demand for high-purity intermediates like 4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride has surged, driven by advancements in peptide synthesis and bioconjugation techniques. Researchers frequently search for "sulfonyl chloride applications" or "CAS 1481295-70-8 uses," highlighting its role in creating sulfonamides, a class of compounds with broad bioactive potential. Its compatibility with click chemistry protocols further elevates its utility in drug development.

The synthesis of 4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride typically involves the chlorination of the corresponding sulfonic acid, a process optimized for minimal byproduct formation. Industry professionals often inquire about "scalable synthesis of sulfonyl chlorides" or "handling sulfonyl chloride derivatives," reflecting the need for efficient and safe production methods. Innovations in flow chemistry have recently been explored to enhance yield and reduce environmental impact, aligning with sustainable chemistry goals.

From a structural perspective, the 3,3-dimethylbutyl moiety in this compound introduces steric hindrance, which can influence reactivity in nucleophilic substitution reactions. This feature is particularly relevant in designing targeted therapeutics, where selectivity is paramount. Searches for "bulky sulfonyl chlorides in medicinal chemistry" underscore its growing importance in precision medicine.

Quality control of CAS 1481295-70-8 is critical, with analytical techniques like HPLC and NMR spectroscopy ensuring purity. Discussions on "characterization of sulfonyl chlorides" frequently arise in forums, emphasizing the need for robust protocols. Additionally, its stability under inert atmospheres is a common query, as improper storage may lead to degradation.

Beyond pharmaceuticals, 4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride finds niche applications in material science, such as modifying polymer surfaces. The rise of "functionalized polymers" as a search term correlates with its use in creating hydrophobic coatings and adhesive promoters. Its versatility exemplifies how specialty chemicals drive innovation across industries.

In conclusion, 4-(3,3-dimethylbutoxy)butane-1-sulfonyl chloride (CAS No. 1481295-70-8) is a multifaceted compound bridging organic chemistry and applied sciences. As research trends shift toward AI-augmented molecular design and eco-friendly processes, its role is poised to expand, answering the call for smarter, cleaner chemical solutions.